Cas no 36749-13-0 (3-ethoxypentane)

3-ethoxypentane structure
3-ethoxypentane structure
Product Name:3-ethoxypentane
CAS No:36749-13-0
MF:C7H16O
MW:116.201342582703
CID:1479754
PubChem ID:37521
Update Time:2025-04-21

3-ethoxypentane Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxypentane
    • Pentane, 3-ethoxy-
    • 36749-13-0
    • 3-Ethoxypentane #
    • SCHEMBL127172
    • BMAINLNHNVARHJ-UHFFFAOYSA-N
    • DTXSID90190207
    • DB-262293
    • Inchi: 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
    • InChI Key: BMAINLNHNVARHJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC)CC

Computed Properties

  • Exact Mass: 116.12018
  • Monoisotopic Mass: 116.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 39.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.7684 (estimate)
  • Melting Point: -95.35°C (estimate)
  • Boiling Point: 117.3°C (estimate)
  • Flash Point: 9°C
  • Refractive Index: 1.3897 (estimate)
  • PSA: 9.23

3-ethoxypentane Related Literature

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